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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: H-Phe-Leu-NH2.HBr

CAS No.: 108321-16-0

Cat. No.: S1489102

H-Phe-Leu-NH2-HBr: Compound Overview

The table below summarizes the key identifiers and structural information for H-Phe-Leu-NH2-HBr.

Property Description

CAS Number 108321-16-0 [1]

Molecular Formula  CisH24BrNsO2 [1]

Molecular Weight 358.27 g/mol [1]

IUPAC Name 2-[(2-amino-3-phenylpropanoyl)amino]-4-methylpentanamide; hydrobromide [1]
Canonical SMILES CC(C)CC(C(=O)N)NC(=0)C(CC1=CC=CC=C1)N.Br [1]

Salt Form Hydrobromide (HBr) [1]

Frequently Asked Questions (FAQs)
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Q1: Why is H-Phe-Leu-NH2-HBr considered hygroscopic? The dipeptide exists as a hydrobromide salt.

The ionic nature of this salt form makes it prone to absorbing moisture from the atmosphere [1].

Q2: What are the visual indicators that my sample has absorbed moisture? You might observe clumping
or caking of a previously free-flowing powder, a change in color, or the formation of a viscous liquid or

paste.

Q3: How does moisture absorption affect my experimental results?

e Weighing Errors: Adsorbed water leads to inaccurate mass measurements, directly affecting molar
concentration calculations.

¢ Solubility Issues: Clumped material may dissolve incompletely or more slowly.

¢ Chemical Instability: Water can facilitate hydrolysis or other degradation reactions, reducing the
compound's purity and bioactivity over time.

¢ Biological Activity: Altered concentrations or degradation products can lead to inconsistent or
erroneous results in bioassays.

Q4: What is the best way to store this compound for long-term stability? For long-term storage, the
compound should be kept in a sealed container with a tight-fitting lid. For maximum stability, consider

storing the vial inside a larger, airtight container alongside a packet of desiccant (such as silica gel).

Troubleshooting Guide

The flowchart below outlines a logical approach to diagnosing and resolving issues related to moisture

exposure.
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Standard Operating Procedure (SOP) for Handling

For consistent experimental results, please follow this workflow when preparing to use H-Phe-Leu-

NH2-HBr.
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Key Takeaways
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¢ Plan Ahead: Remove the compound from storage only immediately before use.
e Work Quickly: Minimize the time the container is open to the lab environment.
o Keep it Dry: Use dry glassware and equipment. Always reseal containers tightly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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